[(3-Methoxycyclobutyl)methyl]dimethylamine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 1-(3-methoxycyclobutyl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C8H17NO/c1-9(2)6-7-4-8(5-7)10-3/h7-8H,4-6H2,1-3H3
• InChI Key: WPJNNPBEIJMIIQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CC(C1)OC

Description

[(3-Methoxycyclobutyl)methyl]dimethylamine (CAS: 2059965-44-3) is a tertiary amine featuring a cyclobutane ring substituted with a methoxy group at the 3-position and a methyl-dimethylamine moiety. The compound is listed with one commercial supplier, indicating niche industrial or research utility .

Key structural attributes:

• Methoxy group: Enhances polarity and influences electronic effects.
• Dimethylamine group: Provides basicity and hydrogen-bonding capabilities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3-Methoxycyclobutyl)methyl]dimethylamine typically involves the reaction of 3-methoxycyclobutanone with dimethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity .

Industrial Production Methods

While specific industrial production methods for [(3-Methoxycyclobutyl)methyl]dimethylamine are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes the use of larger reactors, continuous flow systems, and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

[(3-Methoxycyclobutyl)methyl]dimethylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylamine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of new substituted amines or other derivatives.

Scientific Research Applications

[(3-Methoxycyclobutyl)methyl]dimethylamine has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(3-Methoxycyclobutyl)methyl]dimethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use .

Comparison with Similar Compounds

[(3-Methoxyoxolan-3-yl)methyl]methylamine (CAS: 1564700-21-5)

This compound replaces the cyclobutyl ring with a tetrahydrofuran (oxolane) ring. Key differences include:

• Steric profile : The oxolane ring’s larger size may reduce steric hindrance around the amine group.
• Applications : Oxygen-containing rings like oxolane are common in drug candidates for improved solubility .

[o-(Trimethylsilyl)methyl)benzyl]dimethylamine (CAS: Not provided)

• Aromatic vs. aliphatic backbone : The benzyl group introduces aromaticity, enabling π-π interactions in molecular recognition, unlike the cyclobutyl group’s aliphatic nature.
• Trimethylsilyl group : Enhances lipophilicity and may stabilize the compound against metabolic degradation .

Dimethylamine (CAS: 124-40-3)

The parent amine lacks the cyclobutylmethoxy substituent. Critical contrasts:

• Physical state : Dimethylamine is a gas (bp: 6.9°C), whereas [(3-Methoxycyclobutyl)methyl]dimethylamine is likely a liquid or solid due to higher molecular weight.
• Toxicity : Dimethylamine exhibits acute toxicity (e.g., LC₅₀ in mice: 6,200 ppm for 2-hour exposure) , but the bulky substituents in the cyclobutyl derivative may reduce volatility and inhalation risks.
• Reactivity : The cyclobutylmethoxy group could modulate basicity (pKa) and nucleophilicity compared to unsubstituted dimethylamine.

Physicochemical and Functional Comparison

Table 1 summarizes key properties of [(3-Methoxycyclobutyl)methyl]dimethylamine and analogs:

Property	[(3-Methoxycyclobutyl)methyl]dimethylamine	Dimethylamine	[(3-Methoxyoxolan-3-yl)methyl]methylamine
Molecular Weight (g/mol)	~185 (estimated)	45.08	~175 (estimated)
Physical State	Likely liquid/solid	Gas	Liquid
Polarity	Moderate (methoxy + amine)	Low (nonpolar gas)	High (oxolane oxygen)
Basicity (pKa)	~10–11 (estimated)	10.73	~9–10 (estimated)
Applications	Pharmaceutical intermediates	Agrochemicals, gas	Drug solubility enhancers

Research Findings and Implications

• Synthetic Utility : The cyclobutyl group’s rigidity may favor its use in constrained analogs of bioactive molecules, such as kinase inhibitors or neurotransmitter analogs.
• Toxicity Profile : While dimethylamine’s AEGL-1 (acceptable exposure) is 0.18 ppm for 8 hours , the cyclobutyl derivative’s lower volatility likely mitigates workplace exposure risks.
• Metabolic Stability : Bulky substituents may slow hepatic metabolism compared to simpler amines, extending half-life in biological systems.

Biological Activity

[(3-Methoxycyclobutyl)methyl]dimethylamine is a compound that has garnered interest in pharmacological research due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, receptor interactions, and therapeutic potentials based on diverse research findings.

Chemical Structure and Properties

[(3-Methoxycyclobutyl)methyl]dimethylamine is characterized by a cyclobutyl moiety substituted with a methoxy group and a dimethylamino group. Its structural formula can be represented as follows:

$\text{C}_8\text{H}_{15}\text{N}$

This compound's properties, such as lipophilicity and binding affinity, are crucial for its biological activity. The presence of the methoxy group enhances solubility and alters the compound's interaction with biological membranes.

Research indicates that [(3-Methoxycyclobutyl)methyl]dimethylamine may act primarily as a ligand for various neurotransmitter receptors, particularly histamine receptors. The binding affinity of similar cyclobutyl amines to histamine-3 receptors has been noted to range from 0.05 nM to 10 nM, suggesting that [(3-Methoxycyclobutyl)methyl]dimethylamine could exhibit comparable activity .

Table 1: Receptor Binding Affinities of Cyclobutyl Compounds

Compound	Receptor Type	Binding Affinity (nM)
[(3-Methoxycyclobutyl)methyl]dimethylamine	Histamine-3	TBD
Cyclobutyl amine derivative A	Histamine-3	0.05 - 0.2
Cyclobutyl amine derivative B	Histamine-3	0.5 - 1.0

Biological Activity and Efficacy

The biological activity of [(3-Methoxycyclobutyl)methyl]dimethylamine has been evaluated through various in vitro and in vivo studies. For instance, modifications in the cyclobutyl structure have shown impacts on potency and efficacy in agonist assays targeting GPR88, a receptor implicated in neurological functions. In studies where cyclobutyl groups were substituted or modified, compounds exhibited varying EC50 values, indicating differential biological activities .

Case Study: GPR88 Agonism

A comparative study assessed the agonistic effects of several cyclobutyl derivatives on GPR88:

• Compound A : EC50 = 132 nM
• Compound B : EC50 = 501 nM
• [(3-Methoxycyclobutyl)methyl]dimethylamine : Expected EC50 TBD based on structural similarity.

This variability highlights the importance of specific substitutions in determining receptor activation and subsequent biological responses.

Safety and Toxicology

Preliminary toxicological assessments indicate that compounds similar to [(3-Methoxycyclobutyl)methyl]dimethylamine possess favorable safety profiles at therapeutic doses. However, comprehensive studies are necessary to establish the safety margins, particularly concerning long-term exposure and potential side effects.